Cas no 1207061-77-5 ((2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide)

(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide structure
1207061-77-5 structure
Product Name:(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
CAS No:1207061-77-5
MF:C16H13N3O2S
MW:311.358321905136
CID:5472048
PubChem ID:49671331
Update Time:2023-11-20

(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024677670
    • (Z)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(thiophen-2-yl)acrylamide
    • 1207061-77-5
    • (Z)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]-3-thiophen-2-ylprop-2-enamide
    • F2758-0232
    • (2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
    • Inchi: 1S/C16H13N3O2S/c20-15(8-7-11-4-3-9-22-11)17-10-14-12-5-1-2-6-13(12)16(21)19-18-14/h1-9H,10H2,(H,17,20)(H,19,21)/b8-7-
    • InChI Key: AXDGLFITSBYWQS-FPLPWBNLSA-N
    • SMILES: S1C=CC=C1/C=C\C(NCC1C2C=CC=CC=2C(NN=1)=O)=O

Computed Properties

  • Exact Mass: 311.07284784g/mol
  • Monoisotopic Mass: 311.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 98.8Ų

(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide Pricemore >>

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F2758-0232-2μmol
(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
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